Cas no 211096-53-6 (7-AMino-1H-benzotriazol-4-carbonitrile)

7-AMino-1H-benzotriazol-4-carbonitrile is a versatile intermediate in organic synthesis, offering high purity and excellent stability. Its unique structure and functionality enable the efficient construction of complex molecules, particularly in pharmaceutical and agrochemical applications. The compound exhibits excellent solubility in various organic solvents, facilitating synthetic transformations.

7-AMino-1H-benzotriazol-4-carbonitrile structure

211096-53-6 structure

Product Name:7-AMino-1H-benzotriazol-4-carbonitrile

CAS No:211096-53-6

MF:C₇H₅N₅

MW:159.148099660873

CID:829339

PubChem ID:18366539

Update Time:2025-06-25

7-AMino-1H-benzotriazol-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 7-AMino-1H-benzotriazol-4-carbonitrile
- 7-AMINO-1H-BENZO[D][1,2,3]TRIAZOLE-4-CARBONITRILE
- 7-amino-2H-benzotriazole-4-carbonitrile
- SCHEMBL6813167
- 1H-Benzotriazole-4-carbonitrile, 7-amino-
- XSNPRRXEPMGITA-UHFFFAOYSA-N
- BCP22058
- DTXSID60593165
- DB-296712
- 211096-53-6
- AKOS015999868
- SB40429
- 7-AMINO-1H-1,2,3-BENZOTRIAZOLE-4-CARBONITRILE
- 4-cyano-7-aminobenzotriazole
- MDL： MFCD20726358
- Inchi： 1S/C7H5N5/c8-3-4-1-2-5(9)7-6(4)10-12-11-7/h1-2H,9H2,(H,10,11,12)
- InChI Key： XSNPRRXEPMGITA-UHFFFAOYSA-N
- SMILES： N1=C2C(=CC=C(C#N)C2=NN1)N

Computed Properties

Exact Mass: 159.05449518g/mol
Monoisotopic Mass: 159.05449518g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 219
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 91.4Å²

Experimental Properties

Density: 1.54±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (12 g/l) (25 º C),

7-AMino-1H-benzotriazol-4-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM304420-1g	7-Amino-1H-benzo[d][1,2,3]triazole-4-carbonitrile	211096-53-6	95%	1g	$535	2023-03-05
Ambeed	A689724-1g	7-Amino-1H-benzo[d][1,2,3]triazole-4-carbonitrile	211096-53-6	95+%	1g	$486.0	2024-04-21